Cas no 2348329-05-3 (tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate)

Technical Introduction: tert-Butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate is a chiral pyrrolidine derivative featuring both a Boc-protected amine and a hydroxyl group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The stereochemistry at the 2R and 4R positions ensures high enantioselectivity, which is critical for asymmetric synthesis. The tert-butyloxycarbonyl (Boc) group provides stability under basic conditions while allowing selective deprotection under acidic conditions. The presence of the aminoethyl and hydroxyl functionalities enhances its utility in constructing complex molecular architectures, particularly in peptidomimetics and bioactive compounds. This compound’s well-defined stereochemistry and functional group compatibility make it valuable for medicinal chemistry and catalyst design.
tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate structure
2348329-05-3 structure
Product Name:tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate
CAS No:2348329-05-3
MF:C11H22N2O3
MW:230.303983211517
CID:6503164
PubChem ID:165994289
Update Time:2025-06-12

tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate
    • 2348329-05-3
    • EN300-7153067
    • Inchi: 1S/C11H22N2O3/c1-11(2,3)16-10(15)13-7-9(14)6-8(13)4-5-12/h8-9,14H,4-7,12H2,1-3H3/t8-,9-/m1/s1
    • InChI Key: PVYGQRKKNPDLEE-RKDXNWHRSA-N
    • SMILES: O[C@H]1CN(C(=O)OC(C)(C)C)[C@H](CCN)C1

Computed Properties

  • Exact Mass: 230.16304257g/mol
  • Monoisotopic Mass: 230.16304257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 75.8Ų

tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7153067-0.05g
tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate
2348329-05-3
0.05g
$876.0 2023-07-06
Enamine
EN300-7153067-0.1g
tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate
2348329-05-3
0.1g
$917.0 2023-07-06
Enamine
EN300-7153067-0.25g
tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate
2348329-05-3
0.25g
$959.0 2023-07-06
Enamine
EN300-7153067-0.5g
tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate
2348329-05-3
0.5g
$1001.0 2023-07-06
Enamine
EN300-7153067-1.0g
tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate
2348329-05-3
1.0g
$1043.0 2023-07-06
Enamine
EN300-7153067-2.5g
tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate
2348329-05-3
2.5g
$2043.0 2023-07-06
Enamine
EN300-7153067-5.0g
tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate
2348329-05-3
5.0g
$3023.0 2023-07-06
Enamine
EN300-7153067-10.0g
tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate
2348329-05-3
10.0g
$4483.0 2023-07-06

Additional information on tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate

Introduction to tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2348329-05-3)

tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2348329-05-3) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyrrolidine, a five-membered heterocyclic amine, and features a tert-butyl protecting group on the carboxylic acid moiety. The presence of the chiral centers at the 2 and 4 positions, along with the hydroxyl and aminoethyl functionalities, imparts unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate is particularly interesting due to its potential applications in the development of novel therapeutic agents. Recent studies have highlighted its role in modulating specific biological pathways, making it a promising candidate for drug discovery and development. The compound's ability to interact with key enzymes and receptors has been explored in several preclinical studies, demonstrating its potential as a lead compound for various diseases.

In terms of chemical synthesis, the preparation of tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate involves several steps that require precise control over chirality and functional group protection. One common synthetic route involves the use of chiral auxiliaries or asymmetric catalysis to ensure the formation of the desired stereoisomer. The tert-butyl protecting group is often introduced to stabilize the carboxylic acid during these reactions, which can be selectively removed later in the synthetic sequence.

The physical and chemical properties of tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate have been extensively characterized. It is typically obtained as a white solid with high purity and stability under standard laboratory conditions. The compound exhibits good solubility in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays.

In recent years, significant advancements have been made in understanding the biological activity of tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate. Studies have shown that this compound can effectively inhibit certain enzymes involved in signal transduction pathways, such as protein kinases and phosphatases. These findings have implications for the treatment of diseases characterized by aberrant signaling, including cancer and neurodegenerative disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of derivatives of tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate. Early results have been promising, with some compounds demonstrating potent therapeutic effects while maintaining a favorable safety profile. These trials are crucial for advancing our understanding of the compound's pharmacological properties and potential clinical applications.

Beyond its direct therapeutic potential, tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate serves as an important building block in combinatorial chemistry approaches. Its modular structure allows for the facile introduction of diverse functional groups, enabling the rapid generation of large libraries of structurally related compounds. This capability is particularly valuable in high-throughput screening campaigns aimed at identifying new drug candidates.

In conclusion, tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2348329-05-3) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited